Cas no 1179456-56-4 (N2-(3-fluorophenyl)-N4-(3-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride)

• Product Name: N2-(3-fluorophenyl)-N4-(3-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride
• CAS No: 1179456-56-4
• MF: C₂₀H₂₂ClFN₆O
• MW: 416.879685878754
• CID: 5473085
• Update Time: 2025-05-20

N2-(3-fluorophenyl)-N4-(3-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-fluorophenyl)-4-N-(3-methylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride
• N2-(3-fluorophenyl)-N4-(3-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride

• Inchi： 1S/C20H21FN6O.ClH/c1-14-4-2-6-16(12-14)22-18-24-19(23-17-7-3-5-15(21)13-17)26-20(25-18)27-8-10-28-11-9-27;/h2-7,12-13H,8-11H2,1H3,(H2,22,23,24,25,26);1H
• InChI Key： RLWTWTLUINTHFQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1)C1N=C(NC2C=CC=C(F)C=2)N=C(N2CCOCC2)N=1.Cl

Additional information on N2-(3-fluorophenyl)-N4-(3-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride

N²-(3-Fluorophenyl)-N⁴-(3-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-Triazine-2,4-diamine Hydrochloride (CAS No. 1179456-56-4): A Comprehensive Overview

N²-(3-Fluorophenyl)-N⁴-(3-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride, with the CAS number 1179456-56-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazines and is characterized by its unique molecular structure, which includes a morpholine ring and substituted phenyl groups. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The molecular formula of N²-(3-Fluorophenyl)-N⁴-(3-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride is C₁₈H₂₀FClN₅O, and its molecular weight is approximately 387.83 g/mol. The compound's structure features a central triazine ring with two diamine functionalities at positions 2 and 4. These functionalities are substituted with a 3-fluorophenyl group and a 3-methylphenyl group, respectively. Additionally, the presence of a morpholine ring at position 6 adds to the compound's complexity and potential biological activity.

N²-(3-Fluorophenyl)-N⁴-(3-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride has been studied for its potential as an inhibitor of various biological targets. Recent research has focused on its ability to modulate enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, studies have shown that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.

In addition to its anti-inflammatory properties, N²-(3-Fluorophenyl)-N⁴-(3-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride has demonstrated promising neuroprotective effects. Preclinical studies have indicated that it can reduce oxidative stress and inhibit apoptosis in neuronal cells. These findings suggest that the compound may have therapeutic potential in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N²-(3-Fluorophenyl)-N⁴-(3-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate half-life, allowing for once-daily dosing in clinical settings.

Safety assessments of N²-(3-Fluorophenyl)-N⁴-(3-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride have indicated that it is well-tolerated at therapeutic doses. Preclinical toxicology studies have not revealed any significant adverse effects at relevant concentrations. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The development of N²-(3-Fluorophenyl)-N⁴-(3-Methylphenyl)-6-(Morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop more efficient synthesis methods to reduce production costs and improve scalability.

In conclusion, N²-(3-Fluorophenyl)-N⁴